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Compound of Interest

Compound Name: PQR530

Cat. No.: B15543161 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
PQR530 is a potent, orally bioavailable, and brain-penetrable dual inhibitor of class I

phosphoinositide 3-kinases (PI3Ks) and mammalian target of rapamycin (mTOR).[1][2][3] The

PI3K/Akt/mTOR signaling pathway is a critical regulator of numerous cellular processes,

including cell growth, proliferation, survival, and metabolism.[4][5][6][7] Dysregulation of this

pathway is a common feature in various cancers, making it a key target for therapeutic

intervention.[2][3][8] These application notes provide detailed protocols for the proper

dissolution and use of PQR530 in in vitro cell culture experiments to ensure reliable and

reproducible results.
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Solvent/Vehicle Solubility
Storage of Stock
Solution

Stability of
Aqueous Solution

Dimethyl Sulfoxide

(DMSO)

~10 mg/mL[9], 33.33

mg/mL (with

ultrasonication)[1]

≥ 1 year at -20°C, ≥ 2

years at -80°C[1]
Not Applicable

Dimethylformamide

(DMF)
~30 mg/mL[9]

Not specified, but

expected to be stable

Not recommended for

storage more than

one day[9]

Aqueous Buffer (e.g.,

PBS, pH 7.2)
Sparingly soluble[9] Not recommended

Not recommended for

storage more than

one day[9]

1:3 DMF:PBS (pH 7.2) ~0.33 mg/mL[9] Not recommended

Not recommended for

storage more than

one day[9]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

2.5 mg/mL

(suspended solution)

[1]

Not specified for in

vitro use

Not specified for in

vitro use

Experimental Protocols
Preparation of a High-Concentration PQR530 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM PQR530 stock solution in DMSO.

Materials:

PQR530 (crystalline solid, FW: 407.4 g/mol )[9]

Anhydrous or newly opened, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Vortex mixer
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Ultrasonic bath (optional, but recommended)[1]

Procedure:

Calculate the required mass of PQR530: To prepare 1 mL of a 10 mM stock solution, weigh

out 4.074 mg of PQR530.

Dissolution:

Aseptically add the weighed PQR530 to a sterile microcentrifuge tube.

Add the appropriate volume of DMSO (e.g., 1 mL for a 10 mM solution).

Vortex the solution vigorously for 1-2 minutes to aid dissolution.

If the compound does not fully dissolve, sonicate the tube in an ultrasonic water bath for 5-

10 minutes.[1] Visually inspect to ensure the solution is clear and free of particulates.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

cryovials to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for up to one year or at -80°C for up to two years.[1]

Preparation of Working Solutions for Cell Culture
Experiments
This protocol outlines the dilution of the high-concentration DMSO stock solution into cell

culture medium for treating cells.

Materials:

10 mM PQR530 stock solution in DMSO

Pre-warmed complete cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes
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Sterile pipettes and tips

Procedure:

Thaw the Stock Solution: Thaw a single aliquot of the 10 mM PQR530 stock solution at room

temperature.

Serial Dilution:

Perform serial dilutions of the stock solution in pre-warmed complete cell culture medium

to achieve the desired final concentrations.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced toxicity. Prepare a vehicle control with the same

final concentration of DMSO.

For example, to prepare a 10 µM working solution, you can perform a 1:1000 dilution of

the 10 mM stock solution into the cell culture medium (e.g., add 1 µL of 10 mM PQR530 to

1 mL of medium).

Application to Cells:

Remove the old medium from your cell culture plates.

Add the freshly prepared PQR530-containing medium (or vehicle control medium) to the

cells.

Gently swirl the plates to ensure even distribution.

Incubate the cells for the desired experimental duration.
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Experimental Workflow for PQR530 Preparation

Stock Solution Preparation

Working Solution Preparation
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Store at -20°C or -80°C

Thaw Stock Solution Aliquot
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Caption: Workflow for preparing PQR530 stock and working solutions.
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PQR530 Inhibition of the PI3K/mTOR Pathway
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Caption: PQR530 dually inhibits PI3K and mTOR signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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